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Compound Name:
2,4-Bis(bromomethyl)-1,3,5-

triethylbenzene

Cat. No.: B068364 Get Quote

This guide provides essential information, troubleshooting advice, and safety protocols for

researchers, scientists, and drug development professionals working with molecular bromine.

Frequently Asked Questions (FAQs)
Health and Safety
Q1: What are the primary health hazards associated with molecular bromine?

Molecular bromine is a highly toxic, corrosive, and volatile substance that poses significant

health risks upon exposure.[1][2] The main hazards include:

Respiratory System: Inhalation of bromine vapor can cause severe irritation to the

respiratory tract, leading to coughing, shortness of breath, chest pain, and potentially life-

threatening conditions like pulmonary edema (fluid in the lungs).[1][3][4] Chronic exposure

may lead to bronchitis and asthma-like symptoms.[1]

Skin and Eyes: Direct contact with liquid bromine or its vapors can cause severe chemical

burns, redness, and blistering.[1][5] Eye exposure can result in intense pain, and in severe

cases, permanent corneal damage.[1]

Ingestion: Swallowing bromine can cause immediate pain and burning in the mouth, throat,

and stomach, followed by nausea, vomiting, and damage to the gastrointestinal tract.[1][5]
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Nervous System: Chronic exposure can affect the central nervous system, with symptoms

like headaches, dizziness, and in severe cases, neurological impairments.[1][4]

Q2: What are the immediate first aid procedures for bromine exposure?

Immediate action is critical. Follow these first aid measures:

Inhalation: Move the affected person to fresh air immediately.[6][7] If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration (do NOT use

mouth-to-mouth resuscitation).[8] Seek immediate medical attention.[8]

Skin Contact: Immediately flush the affected skin with large amounts of water for at least 15

minutes while removing all contaminated clothing and shoes.[7] Get medical attention

immediately.[8]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[7][9] Remove contact lenses if present and easy to

do.[9] Seek immediate medical attention.[7][9]

Ingestion: Do NOT induce vomiting. If the person is conscious, give large quantities of water

to drink.[7] Never give anything by mouth to an unconscious person.[7] Get immediate

medical attention.[8]

Q3: What Personal Protective Equipment (PPE) is required when handling molecular bromine?

A comprehensive set of PPE is mandatory to prevent exposure.[8]

Respiratory Protection: A full-facepiece respirator with an appropriate acid gas/organic vapor

cartridge is required, especially when there is a risk of exceeding exposure limits.[3] For

emergencies or high concentrations, a self-contained breathing apparatus (SCBA) is

necessary.[9]

Eye and Face Protection: Tight-fitting chemical splash goggles and a face shield are

essential to protect against vapors and splashes.[8][9][10]

Hand Protection: Use heavy-duty, chemically resistant gloves. Fluorinated rubber, neoprene,

or nitrile gloves are often recommended, but always check the manufacturer's compatibility
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chart for breakthrough times.[8][9][10][11] Do not use disposable plastic gloves.[11]

Body Protection: Wear a chemical-resistant lab coat (fully buttoned), long pants, and closed-

toe shoes.[9][10] For large-scale operations or spill response, a gas-tight chemical protection

suit may be required.[9]

Storage and Handling
Q4: What are the best practices for storing molecular bromine?

Proper storage is crucial to prevent accidents and degradation.

Store in a cool, dry, well-ventilated area designated as a corrosive materials storage area.[9]

[10][12]

Keep containers tightly closed and sealed.[12][13] If a container has been opened, it must be

carefully resealed and kept upright to prevent leakage.[8][10][13]

Store away from direct sunlight and heat sources.[8][10]

Ensure containers are stored on lower shelves to minimize the risk of falling.[12]

Do not store in polyethylene containers.[6][8][10] Use original containers or those made of

compatible materials like glass or lead-lined steel.[8][14]

Q5: Which materials are incompatible with molecular bromine?

Bromine is a strong oxidizer and reacts violently or explosively with many substances.[9] Avoid

contact with:

Metals: Aluminum, titanium, potassium, sodium, and powdered metals.[3][8][9] It is also

corrosive to stainless steel and iron.[8][9]

Reducing Agents and Combustibles: Sawdust, paper, wood, grease, oil, and other organic

materials.[9][15]

Organic Compounds: Alcohols, aldehydes, ketones, amines, and phenols.[8][9]
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Other Chemicals: Aqueous ammonia (violent reaction), metal azides, and ozone.[3][8][9]

Q6: I need to use an organic solvent for my reaction. Which ones are stable with bromine?

Many common organic solvents can react with bromine.[16] For applications like qualitative

tests for alkenes, where a stable solution is needed, consider the following:

Acetic Acid: A simple and stable solvent for bromine.[16]

Nitrobenzene: A suitable neutral solvent that yields a stable solution.[16]

Halogenated Solvents: Solvents like tetrachloromethane or dichloromethane are often used,

but care must be taken as reactions can still occur under certain conditions.[17]

Specialty Solvents: For a slightly polar, neutral option, a 1M solution in trimethyl phosphate is

commercially available. For a non-polar and highly unreactive option, hexamethyldisiloxane

can be considered.[16]

Troubleshooting Guide
Problem: My bromination reaction is not proceeding as expected (low yield, side products).

Possible Causes & Solutions:

Reagent Purity: Ensure the bromine and starting materials are of the required purity. Water

contamination can interfere with many reactions.

Solvent Reactivity: The solvent may be reacting with the bromine.[16] Consider switching to

a more inert solvent like acetic acid or a halogenated hydrocarbon.[16]

Temperature Control: Bromination reactions can be exothermic. Lack of proper temperature

control can lead to side reactions or runaway conditions.[18] Ensure your cooling system is

adequate for the scale of the reaction.

Light Exposure: Some bromination reactions, particularly radical brominations, are initiated

by light.[19][20] If this is not the desired pathway, protect your reaction from light sources.
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Incorrect Stoichiometry: Carefully check the molar ratios of your reactants. An excess of

bromine can lead to polybrominated byproducts.

Problem: I observe a pressure buildup in my bromine storage container.

Possible Causes & Solutions:

Temperature Increase: Bromine is volatile, and its vapor pressure increases significantly with

temperature.[7] Store containers in a cool environment and away from heat sources.[8][10]

Contamination: Contamination with incompatible materials could initiate a reaction,

generating gas.[3][9] Ensure storage containers are clean and dedicated to bromine only.

Handling: Heat from hands during prolonged handling can increase the pressure inside

ampoules or small bottles.[11] Handle containers for the minimum time necessary.

Action: If you notice pressure buildup, handle the container with extreme care in a fume

hood. Loosen the closure cautiously to vent the pressure slowly.[8]

Quantitative Data Summary
Table 1: Physical and Chemical Properties of Molecular
Bromine
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Property Value

Chemical Formula Br₂

Molecular Weight 159.8 g/mol [14]

Appearance Dark reddish-brown, fuming liquid[1][21]

Odor Sharp, suffocating, irritating[4][14]

Boiling Point 58.8 °C (137.8 °F)[14]

Freezing Point -7.3 °C (18.9 °F)[14]

Liquid Specific Gravity 3.12 g/mL @ 20°C[14]

Vapor Density 5.5 (Air = 1)[14]

Flash Point Not combustible[3][14]

Table 2: Workplace Exposure Limits for Bromine Vapor
Agency Limit Type

Concentration
(ppm)

Concentration
(mg/m³)

Notes

OSHA
PEL (Permissible

Exposure Limit)
0.1 ppm[3][7] -

8-hour Time-

Weighted

Average (TWA)

NIOSH

REL

(Recommended

Exposure Limit)

0.1 ppm[3] - 10-hour TWA

NIOSH

STEL (Short-

Term Exposure

Limit)

0.3 ppm[3] -

15-minute limit,

not to be

exceeded

ACGIH
TLV (Threshold

Limit Value)
0.1 ppm[3][7] 0.66 mg/m³[22] 8-hour TWA

ACGIH

STEL (Short-

Term Exposure

Limit)

0.2 ppm[3][7] 2 mg/m³[22] 15-minute TWA
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Table 3: Material Compatibility with Liquid Bromine
Material Compatibility Rating Notes

Metals

Aluminum, Brass, Bronze,

Carbon Steel
NR (Not Recommended)[23] Reacts violently.[3]

Stainless Steel (304, 316) NR (Not Recommended)[23] Corrodes.

Lead R (Recommended)
Used for linings in storage

vessels.[14]

Hastelloy C R (Recommended)[23] Good resistance.

Plastics & Elastomers

Polyethylene NR (Not Recommended)[6][8] Attacked by bromine.

Buna-N (Nitrile) NR (Not Recommended)[23] Degrades rapidly.

Neoprene R (Recommended) Often used for gloves.[9]

Fluorinated Rubber (e.g.,

Viton®)
R (Recommended)

Good resistance, often used

for gloves.[9]

Teflon® (PTFE), Kynar®

(PVDF)
R (Recommended) Excellent resistance.[8]

Other

Glass, Glass-Lined Steel R (Recommended)
Excellent corrosion resistance.

[14][24]

Experimental Protocols
Protocol 1: Quenching Excess Bromine in a Reaction
Mixture
Objective: To safely neutralize unreacted bromine at the end of a synthesis.

Materials:
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Saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).[6]

Appropriate reaction vessel and stirring apparatus.

All necessary PPE.

Procedure:

Ensure the reaction is performed in a properly functioning chemical fume hood.[6]

Cool the reaction mixture in an ice bath to control the exothermic quenching reaction.

While stirring vigorously, slowly add the saturated sodium thiosulfate solution dropwise to the

reaction mixture.

Continue adding the quenching agent until the characteristic red-brown color of bromine

disappears completely, indicating full neutralization. The mixture should become colorless.

[17]

Wash any equipment that was in contact with bromine (e.g., syringes, needles) several times

with a solvent like dichloromethane (CH₂Cl₂), and then quench these rinses with the sodium

thiosulfate solution before disposal.[6]

Dispose of the neutralized mixture and quenched rinses in the appropriate halogenated

waste container.[6]

Protocol 2: Neutralizing a Small Bromine Spill (<100 mL)
Objective: To safely contain, neutralize, and clean up a small spill of liquid bromine.

NOTE: For spills larger than 100 mL or any spill outside of a fume hood, evacuate the area

immediately and call emergency responders.[6][25]

Materials:

Inert absorbent material (e.g., vermiculite, dry sand, or polypropylene spill pads).[6][9][26]

DO NOT use combustible absorbents like sawdust or paper towels.[9][25]
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10-25% aqueous solution of sodium thiosulfate.[25][26]

Plastic scoop and brush.

Heavy-duty sealable plastic bags for hazardous waste.[26]

Full PPE, including respiratory protection.

Procedure:

If the spill is inside a chemical fume hood, keep the sash low.[25]

Cover the spill with an inert absorbent material, working from the outside in to prevent

spreading.[25][26]

Once the liquid bromine is absorbed, slowly and carefully pour or spray the sodium

thiosulfate solution over the absorbent material to neutralize the remaining residue.[25][26]

After the reaction ceases, use a plastic scoop and brush to collect the neutralized absorbent

material.

Place the collected material and all contaminated items (including gloves and pads) into a

sealable hazardous waste bag.[26]

Wipe the spill area again with the sodium thiosulfate solution, followed by soap and water.[8]

[25]

Seal the waste bag, attach a completed hazardous waste label, and move it to the

designated storage area for pickup.[26]
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General Workflow for Synthesis with Bromine

1. Preparation Phase

2. Reaction Phase (in Fume Hood)

3. Workup & Purification Phase

4. Cleanup & Disposal Phase

Don Appropriate PPE
(Full Respirator, Face Shield, Chem-Resistant Gloves)

Verify Fume Hood Functionality

Prepare Reagents & Glassware

Prepare Quenching Solution
(e.g., Sodium Thiosulfate)

Set up Reaction Under Inert Atmosphere (if needed)

Slowly Add Molecular Bromine
(Maintain Temperature Control)

Monitor Reaction Progress
(TLC, GC, etc.)

Cool Reaction & Quench
Excess Bromine with Thiosulfate

Perform Aqueous Extraction

Purify Product
(Column Chromatography, etc.)

Decontaminate Glassware
with Thiosulfate Solution

Segregate & Label
Halogenated Waste

Dispose of Waste via
EH&S Protocols
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Decision Tree for Bromine Spill Response

action_node Bromine Spill Occurs

Is the spill
contained within a

fume hood?

Is the spill
<100 mL?

Yes

EVACUATE AREA
ALERT OTHERS
CALL 911 / EH&S

No

Are you trained
for cleanup?

Yes

No

No

Don Full PPE
(incl. Respirator)

Yes

Contain with Inert
Absorbent

(e.g., Vermiculite)

Neutralize with
Sodium Thiosulfate

Solution

Collect Waste in
Sealed Bag for

Hazardous Disposal
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Key Safety Protocols for Bromine Handling

Engineering Controls Personal Protective Equipment Administrative & Work Practices

Safe Bromine Handling

Certified Chemical
Fume Hood

Adequate General
Ventilation

Accessible Eyewash
& Safety Shower

Bromine Gas
Detectors

Full-Face Respirator
(Acid Gas Cartridge) Goggles & Face Shield Chem-Resistant Gloves Lab Coat & Proper Attire Hazard-Specific Training Segregated & Secure Storage Proper Waste Disposal Emergency Response Plan

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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